(2R)-2-amino-5,5,5-trifluoropentanoic acid

• IUPAC Name: (2R)-2-amino-5,5,5-trifluoropentanoic acid
• InChI: InChI=1S/C5H8F3NO2/c6-5(7,8)2-1-3(9)4(10)11/h3H,1-2,9H2,(H,10,11)/t3-/m1/s1
• InChI Key: KTZZIDWVKLDWBF-GSVOUGTGSA-N
• Canonical SMILES: C(CC(F)(F)F)C(C(=O)O)N
• Isomeric SMILES: C(CC(F)(F)F)[C@H](C(=O)O)N
• Molecular Formula: C5H8F3NO2
• Molecular Weight: 171.12 g/mol

Description

(2R)-2-amino-5,5,5-trifluoropentanoic acid, also known as ATFA, is a synthetic amino acid that contains three fluorine atoms. It is commonly used in scientific research as a tool to study protein structure and function. ATFA is a non-natural amino acid, meaning it is not found in nature, but rather it is synthesized in the laboratory.

Scientific Research Applications

NMR Applications in Probes and Medicinal Chemistry

(Tressler & Zondlo, 2014) described the synthesis of (2S,4R)- and (2S,4S)-perfluoro-tert-butyl 4-hydroxyproline, highlighting their distinct conformational preferences and their sensitive detection via 19F NMR, suggesting their utility in probes and medicinal chemistry.

Advanced Materials for Dye Solution Treatment

(Liu et al., 2012) explored novel sulfonated thin-film composite nanofiltration membranes incorporating sulfonated aromatic diamine monomers for improved water flux and dye treatment, indicating the role of such structures in enhancing separation processes.

Stereoselective Synthesis of Amino Acid Derivatives

(Shimada et al., 2006) achieved the highly anti-selective synthesis of α-trifluoromethyl-β-amino acid derivatives, demonstrating the potential of such compounds in stereoselective synthesis and their relevance in medicinal chemistry.

Triazole-Based Scaffolds for Peptidomimetics

(Ferrini et al., 2015) developed a method for the synthesis of 5-amino-1,2,3-triazole-4-carboxylates, showcasing the application of triazole amino acids in the construction of peptidomimetics and biologically active compounds.